![molecular formula C19H21N5 B2733812 2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 294651-63-1](/img/structure/B2733812.png)
2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile
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Overview
Description
2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound with the linear formula C19H21N5 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives were synthesized through a multi-step procedure . Another study reported the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives through a nucleophilic substitution reaction .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by various spectral studies, including IR, 1H NMR, 13C NMR, and mass spectral techniques .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include a nucleophilic substitution reaction of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one with various sulfonyl chlorides . Another study reported the use of enamino ketones as building blocks in the creation of the pyrimidobenzimidazole scaffold .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). Some of the compounds complied with RO5, while others showed violations .Scientific Research Applications
Synthesis and Antiproliferative Activity
A study explored the synthesis of derivatives related to 2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile, investigating their antiproliferative effects against human cancer cell lines. Compounds showed promising activity, suggesting potential as anticancer agents Mallesha et al., 2012.
Novel Synthesis Approaches
Research into new synthesis methods for 1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitriles and related derivatives has been conducted, offering insights into the chemical reactivity and potential for creating new molecules with varied biological activities Rida et al., 1988.
Fluorescent Probes for DNA Detection
A study on benzimidazo[1,2-a]quinolines, with structural similarities to this compound, highlighted their application as DNA-specific fluorescent probes, emphasizing the utility in bioanalytical chemistry Perin et al., 2011.
Anticancer Activity
The apoptotic effects of benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moiety were assessed, showing significant anticancer activity against lung adenocarcinoma and rat glioma cell lines. This underscores the potential therapeutic applications of such compounds Çiftçi et al., 2021.
Fluorescent Properties for Textile Applications
Another aspect of research focused on the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives and their potential as fluorescent whitening agents for textiles, demonstrating the versatility of these compounds beyond biomedical applications Rangnekar & Rajadhyaksha, 1986.
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-ethyl-3-methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5/c1-3-14-13(2)15(12-20)18-22-16-6-4-5-7-17(16)24(18)19(14)23-10-8-21-9-11-23/h4-7,21H,3,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFAWMRAGVSOYNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCNCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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